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Compound of Interest

Compound Name: 3-Bromoperylene

Cat. No.: B1279744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of 3-Bromoperylene, a key building block in the

development of advanced organic materials. The information is curated for professionals in

research, chemical sciences, and drug development, with a focus on presenting quantitative

data and detailed experimental methodologies.

Chemical Structure and Identification
3-Bromoperylene is a polycyclic aromatic hydrocarbon (PAH) consisting of a perylene core

substituted with a single bromine atom at the 3-position.
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Identifier Value

IUPAC Name 3-bromoperylene[1]

CAS Number 23683-68-3[1][2]

Molecular Formula C₂₀H₁₁Br[1][2]

Molecular Weight 331.21 g/mol [2]

Canonical SMILES
C1=CC2=C3C(=C1)C4=C5C(=CC=C4)C(=CC=

C5C3=CC=C2)Br[1]

InChI Key GPBMCEWKAPSTOU-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Bromoperylene is presented

below.

Property Value Source

Appearance Light yellow to yellow solid [3]

Melting Point 245-246 °C [4]

Boiling Point
512.0 ± 19.0 °C at 760 mmHg

(Predicted)
[5]

Solubility

Soluble in dichloromethane;

used in chromatography with

dichloromethane/hexane

mixtures.[6] Further

quantitative data is not readily

available.

[6]

Storage
Store at room temperature in a

dry, sealed container.[2]
[2]

Synthesis of 3-Bromoperylene
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The most common laboratory-scale synthesis of 3-Bromoperylene involves the electrophilic

bromination of perylene using N-bromosuccinimide (NBS).

Experimental Protocol: Synthesis from Perylene
This protocol is adapted from established literature procedures.[6]

Materials:

Perylene

N-Bromosuccinimide (NBS)

Dichloromethane (DCM)

Hexane

Silica gel for column chromatography

Procedure:

Dissolve perylene (1.0 eq.) in dichloromethane.

Slowly add a solution of N-bromosuccinimide (1.1 eq.) in dichloromethane to the perylene

solution at room temperature.

Stir the reaction mixture at room temperature overnight.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, purify the crude product by silica gel column chromatography using a

mixture of dichloromethane and hexane as the eluent.

Collect the fractions containing the desired product and remove the solvent under reduced

pressure to yield 3-Bromoperylene as a yellow crystalline solid.
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Synthesis Workflow for 3-Bromoperylene

Start

Dissolve Perylene
in Dichloromethane

Add NBS Solution
in Dichloromethane

Stir Overnight
at Room Temperature

Purify by Column
Chromatography

(Silica Gel, DCM/Hexane)

Isolate 3-Bromoperylene

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Analysis Workflow

Start

Prepare Dilute Solution
of 3-Bromoperylene

Acquire UV-Vis
Absorption Spectrum

Acquire Fluorescence
Emission Spectrum

Analyze Spectra

End
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Cyclic Voltammetry Experimental Workflow

Start

Prepare Electrolyte Solution
with 3-Bromoperylene
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with Inert Gas
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and Record Current
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Voltammogram
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Role of 3-Bromoperylene in OFET Materials

3-Bromoperylene
(Precursor)

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira)
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Perylene Derivative

Device Fabrication
(e.g., Solution Processing,

Vapor Deposition)

Organic Field-Effect
Transistor (OFET)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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